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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440 Get Quote

An In-depth Technical Guide to Cupric Bromide
This technical guide provides a comprehensive overview of the chemical and physical

properties of cupric bromide (Copper(II) bromide), including its molecular structure and a

detailed experimental protocol for its synthesis. This document is intended for researchers,

scientists, and professionals in drug development and other scientific fields who require a

thorough understanding of this compound.

Core Properties of Cupric Bromide
Cupric bromide, with the chemical formula CuBr₂, is an inorganic compound that appears as a

grayish-black crystalline solid.[1][2] It is deliquescent, meaning it has a strong tendency to

absorb moisture from the air.[3][4] The compound is notable for its use as a brominating agent

in organic synthesis and as an intensifier in photographic processing.[1][5]

Quantitative Data Summary
The key physical and chemical properties of cupric bromide are summarized in the table

below for easy reference and comparison.
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Property Value Units

Chemical Formula CuBr₂ -

Molar Mass 223.37 g/mol

Appearance Grayish-black crystals -

Density 4.710 - 4.77 g/cm³

Melting Point 498 °C

Boiling Point 900 °C

Solubility in Water (20 °C) 55.7 g/100 mL

Crystal Structure Monoclinic -

Sources:[1][2][3][6]

Molecular and Crystal Structure
In the solid state, cupric bromide exhibits a polymeric structure.[1][6] The crystal structure is

monoclinic, belonging to the C2/m space group.[1] The structure consists of planar square

CuBr₄ units that are connected on opposite sides to form chains.[1] This arrangement results in

a distorted cadmium iodide (CdI₂) type structure, where the copper atoms have a 4+2

coordination.[7] At high temperatures in the gas phase, monomeric CuBr₂ units are present.[1]

A simplified representation of the repeating unit in the polymeric chain structure of solid cupric
bromide is provided below.

Polymeric Chain Structure of Cupric Bromide
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Click to download full resolution via product page

Caption: A diagram illustrating the linkage of planar CuBr₄ units in the polymeric chain of solid

cupric bromide.

Experimental Protocol: Synthesis of Cupric Bromide
The following protocol details a standard laboratory method for the synthesis of anhydrous

cupric bromide from copper(II) oxide and hydrobromic acid.

Reaction: CuO + 2HBr → CuBr₂ + H₂O[1]

Materials:

Copper(II) oxide (CuO)

Hydrobromic acid (HBr, 48% aqueous solution)

Distilled water

Phosphorus pentoxide (P₄O₁₀) for dehydration

Equipment:

Glass beaker

Magnetic stirrer and stir bar

Heating mantle or hot plate

Crystallizing dish

Büchner funnel and filter paper

Vacuum flask

Desiccator

Procedure:
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Reaction Setup: In a well-ventilated fume hood, place a magnetic stir bar in a glass beaker.

Addition of Reactants: Carefully add a measured amount of hydrobromic acid to the beaker.

While stirring, slowly add a stoichiometric amount of copper(II) oxide powder to the acid. The

reaction is exothermic, so the addition should be done in small portions to control the

temperature.

Dissolution: Gently heat the mixture while stirring until all the copper(II) oxide has reacted

and dissolved, forming a dark solution.

Crystallization: Transfer the warm solution to a crystallizing dish and allow it to cool slowly to

room temperature. Black crystals of cupric bromide will form. To obtain the tetrahydrate

form, the solution can be recrystallized at 0 °C.[1]

Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel. Wash

the crystals with a small amount of cold distilled water to remove any unreacted acid.

Dehydration: To obtain anhydrous cupric bromide, the collected crystals must be thoroughly

dried. Place the crystals in a desiccator containing a suitable drying agent, such as

phosphorus pentoxide, and apply a vacuum.[1] The anhydrous form is obtained by heating

the tetrahydrate above 18 °C.[1]

Storage: Store the anhydrous cupric bromide in a tightly sealed container in a dry

environment to prevent moisture absorption.

Safety Precautions:

Cupric bromide is harmful if swallowed and can cause irritation to the skin, eyes, and

respiratory tract.[1]

It affects the central nervous system, brain, eyes, liver, and kidneys.[1]

All procedures should be carried out in a fume hood, and appropriate personal protective

equipment (gloves, safety glasses, lab coat) should be worn.

Hydrobromic acid is corrosive and should be handled with extreme care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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